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Compound of Interest

Compound Name: Sch 60057

Cat. No.: B15619593 Get Quote

Technical Support Center: Sch 60057
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with Sch
60057. The information is presented in a question-and-answer format to directly address

common issues encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is Sch 60057 and what is its primary mechanism of action?

Sch 60057 is a fungal metabolite that functions as a neurokinin receptor (NK) antagonist. It

exhibits inhibitory activity against both NK1 and NK2 receptors, with reported IC50 values of 6

µM and 12 µM, respectively. Neurokinin receptors are G protein-coupled receptors involved in

a variety of physiological processes, and their antagonism is a subject of research for various

therapeutic areas.

Q2: What are the basic chemical properties of Sch 60057?
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Property Value

CAS Number 203061-35-2

Molecular Formula C₄₅H₈₄O₆

Molecular Weight 721.1 g/mol

Appearance Solid

Troubleshooting Guide: Solubility Issues
Q3: In which solvents is Sch 60057 soluble?

Sch 60057 is known to be soluble in several organic solvents. While exact quantitative data

can be limited, qualitative assessments indicate solubility in the following:

Solvent Solubility

Dimethyl Sulfoxide (DMSO) Soluble

Ethanol Soluble

Methanol Soluble

Dichloromethane Soluble

For most in vitro biological assays, DMSO is the recommended solvent for preparing stock

solutions[1].

Q4: I am having trouble dissolving Sch 60057 in DMSO. What can I do?

If you are encountering solubility issues with Sch 60057 in DMSO, consider the following

troubleshooting steps:

Gentle Heating: Warm the solution to 37°C in a water bath for 10-15 minutes. This can help

increase the dissolution rate.

Sonication: Use a bath sonicator for 15-20 minutes to aid in the dissolution of the compound.
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Vortexing: Vigorous vortexing can help break up any solid aggregates and promote

solubilization.

Fresh Solvent: Ensure you are using anhydrous (water-free) DMSO. DMSO is hygroscopic

and can absorb moisture from the air, which may reduce its solvating capacity for certain

compounds.

Q5: My Sch 60057 precipitates when I dilute my DMSO stock solution into an aqueous buffer

or cell culture medium. How can I prevent this?

This is a common issue for hydrophobic compounds. Here are some solutions:

Lower Final Concentration: The final concentration of Sch 60057 in your aqueous solution

may be too high. Try using a lower final concentration in your experiment.

Optimize DMSO Concentration: Ensure the final concentration of DMSO in your aqueous

solution is as low as possible, ideally below 0.5%, to minimize solvent-induced toxicity and

precipitation.

Pluronic F-68: Consider using a non-ionic surfactant like Pluronic F-68 in your final aqueous

solution. A low concentration (e.g., 0.01-0.1%) can help to maintain the solubility of

hydrophobic compounds.

Step-wise Dilution: Instead of a single large dilution, perform serial dilutions of your DMSO

stock in the aqueous buffer. This gradual change in solvent polarity can sometimes prevent

precipitation.

Experimental Protocols
Q6: How should I prepare a stock solution of Sch 60057?

The following is a general protocol for preparing a 10 mM stock solution of Sch 60057 in

DMSO.

Materials:

Sch 60057 (solid)
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Procedure:

Calculate the required mass:

Molecular Weight (MW) of Sch 60057 = 721.1 g/mol

To make 1 mL of a 10 mM solution:

Mass (g) = 10 mmol/L * 1 L/1000 mL * 1 mL * 721.1 g/mol = 0.007211 g = 7.211 mg

Weigh the compound: Accurately weigh out approximately 7.21 mg of Sch 60057 and place

it in a sterile vial.

Add solvent: Add 1 mL of anhydrous DMSO to the vial.

Dissolve: Vortex the solution thoroughly. If necessary, use gentle warming (37°C) or

sonication to ensure complete dissolution.

Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated

freeze-thaw cycles.

Q7: What is a typical experimental workflow for testing Sch 60057 in a cell-based assay?

Below is a generalized workflow for assessing the effect of Sch 60057 on a cellular response.
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Experimental Workflow for Sch 60057 Cell-Based Assay

Preparation

Treatment

Assay

Data Analysis

Prepare 10 mM Sch 60057
stock solution in DMSO

Prepare working concentrations of
Sch 60057 by diluting the stock

in cell culture medium

Seed cells in a multi-well plate
and allow to adhere overnight

Treat cells with different
concentrations of Sch 60057

Incubate for the desired
duration

Include vehicle control (DMSO)
and untreated control

Stimulate with a neurokinin
receptor agonist (e.g., Substance P)

Measure the cellular response
(e.g., calcium influx, cytokine release)

Analyze data and determine
the IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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